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A detailed structural comparison of ATP-Citrate Lyase (ACLY) in its ligand-free (apo) and

substrate-bound (holo) forms reveals significant conformational changes crucial for its catalytic

activity. The binding of substrates, citrate and Coenzyme A (CoA), induces a large-scale

domain rearrangement, transitioning the enzyme from an open, flexible state to a more

compact, catalytically competent conformation. These structural dynamics, primarily observed

through X-ray crystallography and cryo-electron microscopy (cryo-EM), underscore the intricate

mechanism of this key metabolic enzyme.

ATP-Citrate Lyase is a central enzyme in cellular metabolism, linking carbohydrate breakdown

to the synthesis of fatty acids and cholesterol by producing cytosolic acetyl-CoA.[1][2][3]

Understanding the structural differences between its apo and holo forms is critical for

elucidating its reaction mechanism and for the development of therapeutic inhibitors targeting

diseases like cancer and hyperlipidemia.[1][2][3]

The enzyme typically exists as a homotetramer, with each protomer comprising two major

modules: a flexible N-terminal domain, often referred to as the Acetyl-CoA Synthetase

Homology (ASH) or Citrate Synthase (CCS) domain, and a more rigid C-terminal Citrate Lyase
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(CCL) or Citrate Synthase Homology (CSH) module.[1][4] Structural studies, including cryo-EM

analysis of the apo-state (PDB: 6POF) and various substrate-bound holo-states (e.g., PDB:

6UUW, 6HXH), have provided a detailed view of the enzyme's moving parts.[4][5][6]

Upon binding of citrate and CoA, the flexible ASH domains undergo a significant

conformational shift, swinging around the central CCL module.[4] This movement brings the

substrates into proximity for the subsequent chemical reactions. The transition involves a

substantial rearrangement, with reports of a citryl-CoA intermediate moving as much as 35 Å

between active sites within the enzyme.[1] In contrast, the core CCL/CSH module remains

largely static, providing a stable scaffold for the dynamic movements of the ASH domains.[1]

The apo-state is characterized as being unfavorable for CoA binding, with key residues moving

into position to form hydrogen bonds with CoA only in the holo-form.[1]

Quantitative Structural Comparison
The table below summarizes the key structural differences between the apo and holo forms of

human ATP-Citrate Lyase based on available structural data.

Feature
Apo-Citrate Lyase (e.g.,
PDB: 6POF)

Holo-Citrate Lyase (e.g.,
PDB: 6UUW, 6HXH)

Overall Conformation Open, more flexible Compact

ASH/CCS Domain Orientation
Extended outwards from the

central CCL module

Swung inwards towards the

CCL module

Substrate Binding Pockets

Unoccupied and in a

conformation unfavorable for

ligand binding

Occupied by citrate and CoA,

with residues reoriented to

stabilize substrate binding

Symmetry

Can exhibit various

symmetries, including D2, C2,

and C1[4][7]

Often observed with D2

symmetry, though other states

exist[4]

Inter-domain Interactions
Limited interactions between

ASH and CCL domains[1]

Increased interactions

between ASH and CCL

domains, stabilizing the

compact state
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Conformational Transition Workflow
The following diagram illustrates the transition from the open apo state to the closed holo state

upon substrate binding.

Apo State (Open) Holo State (Compact)

Apo-ACLY
(Flexible ASH Domains)

Holo-ACLY
(Substrate-Bound, Compact)

Citrate & CoA Binding
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Caption: Conformational transition of ACLY from the open apo state to the compact holo state.

Experimental Protocols
The structural data for apo- and holo-citrate lyase have been primarily obtained through cryo-

electron microscopy and X-ray crystallography.

Cryo-Electron Microscopy (as described for PDB: 6POF
and 6UUW)

Protein Expression and Purification: Full-length human ACLY is typically expressed in

Escherichia coli and purified using a series of chromatography steps, such as affinity and

size-exclusion chromatography.[1]

Sample Preparation: For the apo-state, the purified protein is applied to cryo-EM grids and

vitrified in liquid ethane. For the holo-state, the protein is incubated with saturating

concentrations of its substrates (e.g., citrate, CoA) and sometimes a non-hydrolyzable ATP

analog before vitrification.

Data Collection: Data is collected on a high-end transmission electron microscope (e.g.,

Titan Krios) equipped with a direct electron detector.

Image Processing and 3D Reconstruction: Movie frames are aligned to correct for beam-

induced motion. Particles are then picked, subjected to 2D classification to remove poor-
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quality particles, and then used for 3D reconstruction and refinement using software like

RELION or cryoSPARC to achieve high-resolution structures.[1]

X-ray Crystallography (as described for PDB: 6HXH)
Protein Expression, Purification, and Crystallization: Similar to cryo-EM, the protein is

expressed and purified. The purified protein, in the presence of substrates for the holo-form,

is then subjected to crystallization screening to find conditions that yield diffraction-quality

crystals.[5]

Data Collection: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray

diffraction data are collected at a synchrotron source.

Structure Determination and Refinement: The diffraction data are processed, and the

structure is solved using molecular replacement with a known homologous structure or by

experimental phasing methods. The resulting model is then refined against the experimental

data to produce the final atomic coordinates.[5][8]

In conclusion, the structural comparison of apo- and holo-citrate lyase highlights a classic

example of "induced fit" where substrate binding drives significant conformational changes to

facilitate catalysis. This detailed structural understanding provides a roadmap for the rational

design of novel therapeutics targeting this crucial metabolic enzyme.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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